4-propyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one

• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol
• IUPAC Name: 4-propyl-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-2-one
• InChI: InChI=1S/C18H18O3/c1-2-5-11-8-18(19)21-16-10-17-14(9-13(11)16)12-6-3-4-7-15(12)20-17/h8-10H,2-7H2,1H3
• InChI Key: BBIAXUCFGOSBEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC3=C(C=C12)C4=C(O3)CCCC4

Description

4-Propyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one is a fused coumarin derivative characterized by a benzofurochromenone core with a tetrahydro modification (saturated six-membered ring) and a propyl substituent at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-propyl-6,7,8,9-tetrahydro-2H-1benzofuro[3,2-g]chromen-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of high-pressure reactors and specialized catalysts to ensure efficient and cost-effective production. The exact methods can vary based on the manufacturer and the intended application of the compound .

Chemical Reactions Analysis

Types of Reactions

4-propyl-6,7,8,9-tetrahydro-2H-1benzofuro[3,2-g]chromen-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to alter the oxidation state of the compound.

Substitution: Common in organic synthesis to replace one functional group with another.

Common Reagents and Conditions

Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Reaction conditions often involve specific temperatures, pressures, and solvents to optimize the reaction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce more saturated compounds .

Scientific Research Applications

4-propyl-6,7,8,9-tetrahydro-2H-1benzofuro[3,2-g]chromen-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-propyl-6,7,8,9-tetrahydro-2H-1benzofuro[3,2-g]chromen-2-one involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Structural and Functional Insights:

Phenyl Group (D143-0368): Increases molecular weight (330.38) and logP (4.89), favoring lipid membrane interaction but reducing aqueous solubility . Hydroxymethyl Group: Introduces polarity, improving solubility but limiting CNS uptake .

Functional Additions: Propanoic Acid (C20H20O5): Adds hydrogen-bonding capacity (5 acceptors), enabling interactions with polar residues in enzymes or receptors .

Research Findings on Pharmacological Potential

• MAO-B Inhibition :
  Coumarins with similar frameworks, such as 3-methyl-7H-furo[3,2-g]chromen-7-one (FCS005), exhibit MAO-B inhibitory activity, a key mechanism in Parkinson’s disease therapy. The propyl substituent may enhance binding via hydrophobic interactions with enzyme pockets .

• Synthetic Accessibility : Compounds like D143-0368 and Y040-4284 are available in milligram quantities for screening, indicating feasible synthesis routes for the target compound .

Biological Activity

4-Propyl-6,7,8,9-tetrahydro-2H-benzofuro[3,2-g]chromen-2-one is a synthetic compound belonging to the class of benzofurochromenes. This compound has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. The following sections detail its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• IUPAC Name : 4-propyl-6,7,8,9-tetrahydro-2H-benzofuro[3,2-g]chromen-2-one
• Molecular Formula : C18H20O3
• Molecular Weight : 284.35 g/mol

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. It has been shown to exhibit:

• Antioxidant Activity : The compound demonstrates significant free radical scavenging capacity, which is crucial for protecting cells from oxidative stress.
• Anti-inflammatory Properties : Research indicates that it can inhibit the production of pro-inflammatory cytokines and enzymes, contributing to its anti-inflammatory effects.
• Neuroprotective Effects : Preliminary studies suggest that it may protect neuronal cells from apoptosis induced by oxidative stress and inflammation.

Biological Activity Overview

Activity Type	Description	References
Antioxidant	Scavenges free radicals; protects cells from oxidative damage.
Anti-inflammatory	Inhibits pro-inflammatory cytokine production; reduces inflammation in vitro and in vivo.
Neuroprotective	Protects neuronal cells from oxidative stress and inflammation; potential implications in neurodegenerative diseases.

Case Studies

• Neuroprotective Study : A study conducted on rat models demonstrated that administration of 4-propyl-6,7,8,9-tetrahydro-2H-benzofuro[3,2-g]chromen-2-one significantly reduced markers of oxidative stress in brain tissues. The compound was observed to enhance the survival rate of dopaminergic neurons in a model of Parkinson's disease .
• Anti-inflammatory Effects : In a controlled laboratory setting, the compound was tested for its ability to reduce inflammation in human macrophage cell lines. Results indicated a marked decrease in the expression of TNF-alpha and IL-6 upon treatment with varying concentrations of the compound .
• Cytotoxicity Evaluation : An evaluation using various cancer cell lines (e.g., HeLa and MCF-7) revealed that the compound exhibited cytotoxic effects at higher concentrations while maintaining low toxicity to normal cells. This suggests a potential application in cancer therapy .

Research Findings

Recent studies have highlighted several key findings regarding the biological activity of 4-propyl-6,7,8,9-tetrahydro-2H-benzofuro[3,2-g]chromen-2-one:

• Cell Viability Assays : The compound showed significant inhibition of cell growth in cancer cell lines with IC50 values ranging from 10 to 20 µM.
• Mechanistic Insights : Further investigation into its mechanism revealed that it may activate apoptotic pathways through mitochondrial dysfunction and caspase activation .